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Get Quote

The table below summarizes the essential physical and chemical properties of 2-Undecanone that are critical

for determining its storage and handling requirements [1] [2] [3].

Property

Value / Condition

Notes | Source

Physical State

Melting Point

Flash Point

Storage
Temperature

Storage Container

Incompatible

Materials

Stability

Colorless to light yellow liquid [1] [2]

11-13 °C [1] [2]

88-89 °C (closed cup) [1] [2]

Store below +30°C / Keep cool [1] [2]
[4]

Tightly closed, in a dry and well-
ventilated place [1] [4]

Strong oxidizing agents, Strong bases

[1] [2]

Stable under recommended storage
conditions [1] [4]

Indicates it may solidify in cold
environments.

Classified as a combustible liquid.

Opened containers must be carefully
resealed [1].
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Safe Handling & Operational Procedures

When working with 2-Undecanone in the lab, adhere to these safety and handling protocols:

¢ Personal Protective Equipment (PPE): Avoid contact with skin and eyes, and avoid inhaling vapour
or mist [1]. Use appropriate gloves (butyl rubber is recommended, with a minimum layer thickness of
0.3 mm) [1], safety glasses with side-shields [1], and impervious clothing [1] [4]. Where risk
assessment shows air-purifying respirators are appropriate, use a full-face respirator with multi-
purpose combination (US) or type ABEK (EN 14387) cartridges [1].

e Handling Precautions: Handle in accordance with good industrial hygiene and safety practice [1].
Take measures to prevent the buildup of electrostatic charge [1]. Keep away from sources of ignition -
No smoking [1].

¢ Accidental Release Measures: Contain spillage immediately. Collect material with an electrically
protected vacuum cleaner or by wet-brushing and place in a container for disposal [1]. Prevent the
material from entering drains [1] [4].

Stability & Incompatibility Hazards

2-Undecanone is stable under recommended storage conditions [1] [4]. The main conditions to avoid are:

¢ Heat, flames, and sparks due to its combustible nature [1].
e Contact with strong oxidizing agents and strong bases, as these can lead to hazardous reactions

[1] [2].

e Under fire conditions, hazardous decomposition products include carbon oxides [1].

Troubleshooting & FAQs

Here are answers to common issues you Hllght encounter:

¢ Q: The 2-Undecanone in my storage vial has solidified. What should I do?

o A: This is expected if the storage temperature falls below its melting point (11-13°C). To re-
liquify, gently warm the container to room temperature (below 30°C) in a water bath. Before
use, mix the liquid thoroughly to ensure homogeneity.

¢ Q: What is the primary environmental and health hazard associated with this compound?
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o A: The most significant hazard is its toxicity to aquatic life, which can have long-lasting effects
[1] [5] [4]. Under normal handling conditions, its acute toxicity is low (e.g., LD50 dermal in
rabbits: >5 g/kg) [1] [5] [2], but it may be harmful if swallowed and can cause irritation [1].

¢ Q: How should I dispose of waste 2-Undecanone and contaminated materials?

o A: This material and its container must be disposed of as hazardous waste [5]. The material
should be taken to a licensed chemical destruction plant or incinerated with flue gas scrubbing.
Do not contaminate water or sewer systems [4].

¢ Q: I am detecting a waxy, fruity, or creamy odor in my lab. Could it be from 2-Undecanone?

o A: Yes. 2-Undecanone has a characteristic waxy, fruity, creamy, or rue-like odor [2] [3]. This
indicates a potential release or spill, and you should check your containers and ensure your
workspace is well-ventilated.

Experimental Workflow for Storage & Handling

The diagram below outlines the logical workflow for the proper storage and handling of 2-Undecanone in a

laboratory setting.
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* Solidified? Warm gently to room temp. (

* Spill? Contain and collect. : gglﬁe ii?;ii?;sevg?:g)
 Refer to SDS Section 6. p

Storage Conditions

* Store below 30°C
* Keep container tightly closed
* In a cool, dry,
well-ventilated place

Safe Handling

* Wear gloves (butyl rubber)
and safety glasses
* Use in a fume hood
* Avoid heat and ignition sources

Regular Inspection

* Check container integrity
» Check for leaks or discoloration

:
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Waste Disposal

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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